Cas no 1484250-66-9 (2-amino-4-(oxolan-2-yl)butanoic acid)

• Product Name: 2-amino-4-(oxolan-2-yl)butanoic acid
• CAS No: 1484250-66-9
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 6594493
• PubChem ID: 65160910
• Update Time: 2025-11-01

2-amino-4-(oxolan-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(oxolan-2-yl)butanoic acid
• 2-Furanbutanoic acid, α-aminotetrahydro-
• 2-Amino-4-(tetrahydrofuran-2-yl)butanoic acid
• EN300-1264569
• CS-0344527
• SCHEMBL12028168
• AKOS014494621
• 1484250-66-9

• Inchi： 1S/C8H15NO3/c9-7(8(10)11)4-3-6-2-1-5-12-6/h6-7H,1-5,9H2,(H,10,11)
• InChI Key： BSKPHYAWZGBFBE-UHFFFAOYSA-N
• SMILES： C(C1OCCC1)CC(N)C(=O)O

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.162±0.06 g/cm3(Predicted)
• Boiling Point: 324.9±17.0 °C(Predicted)
• pka: 2.29±0.10(Predicted)

Additional information on 2-amino-4-(oxolan-2-yl)butanoic acid

Exploring the Potential of 2-amino-4-(oxolan-2-yl)butanoic acid (CAS No. 1484250-66-9): A Versatile Building Block in Modern Chemistry

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-amino-4-(oxolan-2-yl)butanoic acid (CAS No. 1484250-66-9) has emerged as a compound of significant interest. This unique molecule, characterized by its oxolane (tetrahydrofuran) ring and amino acid backbone, offers a wide range of applications in drug discovery, peptide synthesis, and material science. Researchers are increasingly drawn to its structural versatility, which allows for the creation of novel derivatives with tailored properties.

The growing demand for non-proteinogenic amino acids in biotechnology has put 2-amino-4-(oxolan-2-yl)butanoic acid in the spotlight. Unlike standard amino acids, this compound features a cyclic ether modification that enhances its stability and bioavailability. Recent studies have explored its potential as a conformational constraint in peptide design, addressing common challenges in peptide drug development such as metabolic instability and poor membrane permeability. These properties align perfectly with current industry trends toward more effective and stable therapeutic peptides.

From a synthetic chemistry perspective, the presence of both amino and carboxylic acid functional groups in CAS 1484250-66-9 makes it an excellent candidate for multicomponent reactions and click chemistry applications. The oxolane ring introduces interesting stereochemical possibilities, enabling the creation of chiral building blocks for asymmetric synthesis. This aspect is particularly valuable in the development of enantioselective catalysts and chiral auxiliaries, topics that currently dominate discussions in synthetic methodology research.

The pharmaceutical industry has shown particular interest in 2-amino-4-(oxolan-2-yl)butanoic acid derivatives as potential bioisosteres for conventional amino acids. This approach has gained traction in medicinal chemistry as a strategy to improve drug-like properties while maintaining biological activity. Recent patent literature reveals growing applications in GPCR-targeted therapies and enzyme inhibition, areas that represent hot topics in current drug discovery pipelines. The compound's ability to modulate molecular recognition processes makes it valuable for addressing challenges in structure-activity relationship optimization.

In material science, the unique amphiphilic nature of 2-amino-4-(oxolan-2-yl)butanoic acid has opened new possibilities for supramolecular assembly and biocompatible polymer design. Researchers are investigating its incorporation into smart materials that respond to environmental stimuli, a field experiencing rapid growth due to applications in drug delivery systems and tissue engineering. The compound's hydrogen bonding capacity and structural rigidity contribute to the development of materials with precisely controlled properties.

Analytical characterization of CAS 1484250-66-9 presents interesting challenges and opportunities. Advanced techniques such as chiral HPLC and X-ray crystallography are often employed to study its stereochemical properties. The growing availability of computational chemistry tools has enabled more efficient prediction of its conformational behavior, addressing common questions about its 3D structure and molecular interactions that frequently appear in scientific literature searches.

Quality control and synthesis optimization of 2-amino-4-(oxolan-2-yl)butanoic acid remain active areas of research. Recent publications have focused on developing more efficient stereoselective synthesis routes and improving purification protocols. These advancements are crucial for ensuring the compound's availability for both research and potential commercial applications, particularly in light of increasing demand for high-purity building blocks in pharmaceutical development.

The safety profile and toxicological aspects of 1484250-66-9 have been subjects of preliminary investigations, with current data suggesting favorable characteristics for research applications. However, as with any novel compound, comprehensive ADME studies are recommended when considering therapeutic applications. This cautious approach reflects the pharmaceutical industry's current emphasis on early-stage safety assessment in drug development pipelines.

Looking forward, the scientific community anticipates expanded applications for 2-amino-4-(oxolan-2-yl)butanoic acid across multiple disciplines. Its unique combination of structural features positions it as a valuable tool for addressing current challenges in chemical biology, materials science, and medicinal chemistry. As research continues to uncover new properties and applications, this compound is likely to maintain its status as a focus of innovative scientific exploration.